Cas no 2228502-38-1 (2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethane-1-sulfonyl fluoride)

• Product Name: 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethane-1-sulfonyl fluoride
• CAS No: 2228502-38-1
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 5798099
• PubChem ID: 165869588
• Update Time: 2025-10-10

2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethane-1-sulfonyl fluoride
• EN300-2004124
• 2228502-38-1
• 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride

• Inchi： 1S/C10H11FN2O2S/c1-13-7-8(4-6-16(11,14)15)9-3-2-5-12-10(9)13/h2-3,5,7H,4,6H2,1H3
• InChI Key： VDRGDFCTNYJRJP-UHFFFAOYSA-N
• SMILES： S(CCC1=CN(C)C2C1=CC=CN=2)(=O)(=O)F

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethane-1-sulfonyl fluoride

Introduction to 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride (CAS No. 2228502-38-1)

2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride (CAS No. 2228502-38-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides and is characterized by its unique structural features, which include a pyrrolopyridine core and a sulfonyl fluoride functional group. The combination of these structural elements endows the compound with a range of potential biological activities and applications, making it a subject of extensive study.

The pyrrolopyridine scaffold is well-known for its prevalence in various bioactive molecules, including those with therapeutic potential. This scaffold has been extensively explored for its ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The introduction of the sulfonyl fluoride group further enhances the reactivity and functional diversity of the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes this compound a promising lead for the development of novel therapeutic agents.

In addition to its kinase inhibitory properties, 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride has also been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The sulfonyl fluoride group can be designed to undergo specific chemical transformations under physiological conditions, releasing active metabolites that exert therapeutic effects. This approach can enhance the pharmacokinetic properties of the drug, such as improving solubility, stability, and bioavailability.

The synthesis of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-methylpyrrolo[2,3-b]pyridine with an appropriate sulfonylating agent under carefully optimized conditions. The resulting product is then purified using techniques such as column chromatography or crystallization to obtain the desired compound in high purity.

The physicochemical properties of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride have been thoroughly characterized using a variety of analytical methods. These include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure and conformational properties of the compound, which are crucial for understanding its behavior in biological systems.

In preclinical studies, 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride has demonstrated favorable pharmacokinetic profiles in animal models. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride extend beyond its use as a direct therapeutic agent. It can also serve as a valuable tool in chemical biology research for probing specific biological processes and pathways. For example, it can be used to study the role of kinases in disease mechanisms or to identify new targets for drug discovery.

In conclusion, 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-1-sulfonyl fluoride (CAS No. 2228502-38-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent or research tool.